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CAS No.: 43163-94-6

Cat. No.: S752006

Get Quote

Chemical Identification and Hazard Summary

The table below summarizes the key identification and hazard information for 3-Fluoro-DL-valine.

Property Description

CAS Number 43163-94-6 [1] [2] [3]

Molecular Formula C₅H₁₀FNO₂ [1] [2] [3]

Molecular Weight 135.14 g/mol [1] [2] [3]

Physical Form White to off-white crystalline solid [2] [3]

| Hazard Statements (GHS)| H315: Causes skin irritation H319: Causes serious eye irritation H335: May

cause respiratory irritation [3] | | Personal Protective Equipment (PPE) | Eyeshields, Gloves, and type N95

respirator (US) are recommended [2]. |

Frequently Asked Questions for Researchers

Q1: What are the specific handling precautions for 3-Fluoro-DL-valine? A1: Based on the hazard

classifications, you should adhere to the following precautions:
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Personal Protection: Always wear appropriate gloves, eye protection (eyeshiields), and consider

using an N95 respirator to protect against airborne powder [2] [3].
Skin & Eye Contact: Avoid contact with skin and eyes. The compound is known to cause skin and

serious eye irritation [3].
Inhalation: Avoid breathing dust, as it may cause respiratory irritation [3]. Use in a well-ventilated

area or a fume hood.

Q2: How should I store this compound? A2: The recommended storage condition is at 2-8°C [3]. Please

store the product under the recommended conditions in the provided Certificate of Analysis (CoA) [1].

Q3: What is the primary research application of 3-Fluoro-DL-valine? A3: 3-Fluoro-DL-valine is an

unnatural amino acid with two main research applications:

Bacterial Growth Inhibitor: It has activity inhibiting the growth of certain bacteria [1].
Peptide Synthesis: It can be used in the synthesis of specific bioactive peptides, providing variety for

compound research and development [1] [2].

Q4: Where can I find the purity and pricing for this compound? A4: Purity and pricing vary by supplier.

The table below provides a summary from the search results for easy comparison.

Supplier Catalog Number Purity Quantity Price

Sigma-Aldrich 47581 ≥99.0% [2] 25 mg $73.50 [3]

Matrix Scientific 002820 95% [3] 100 mg $103.00 [3]

Matrix Scientific 002820 95% [3] 250 mg $205.00 [3]

TRC F597768 Information not specified 100 mg $175.00 [3]

Experimental Context: Use in Protein 19F-NMR

While the search results do not provide a specific experimental protocol for 3-fluoro-DL-valine, they detail

the use of fluorinated amino acids in Protein-observed 19F-NMR (PrOF NMR) for fragment screening

[4]. This context is crucial for understanding its potential application in drug discovery.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/47581?srsltid=AfmBOopDgIXHwnFZsIn3aD2LAjC8gx_9goaDOjujsqdBDBTx2SJZgnlG
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9669664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9669664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9669664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9669664.htm
https://www.medchemexpress.com/3-fluoro-dl-valine.html?srsltid=AfmBOoq7bysz5wSsLybY6tMgtuzWo5RLsxb6Nn69fz7seNHBLAnIgtb6
https://www.smolecule.com/products/s752006?utm_src=pdf-body
https://www.smolecule.com/products/s752006?utm_src=pdf-body
https://www.medchemexpress.com/3-fluoro-dl-valine.html?srsltid=AfmBOoq7bysz5wSsLybY6tMgtuzWo5RLsxb6Nn69fz7seNHBLAnIgtb6
https://www.medchemexpress.com/3-fluoro-dl-valine.html?srsltid=AfmBOoq7bysz5wSsLybY6tMgtuzWo5RLsxb6Nn69fz7seNHBLAnIgtb6
https://www.sigmaaldrich.com/US/en/product/aldrich/47581?srsltid=AfmBOopDgIXHwnFZsIn3aD2LAjC8gx_9goaDOjujsqdBDBTx2SJZgnlG
https://www.sigmaaldrich.com/US/en/product/aldrich/47581?srsltid=AfmBOopDgIXHwnFZsIn3aD2LAjC8gx_9goaDOjujsqdBDBTx2SJZgnlG
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9669664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9669664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9669664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9669664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9669664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9669664.htm
https://www.smolecule.com/products/s752006?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8322963/
https://www.smolecule.com/products/s752006?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The following workflow illustrates how fluorinated amino acids are typically used in this powerful

methodology:

Start: Protein Target

1. Label Protein
with 19F-Amino Acid

2. Obtain 1D 19F-NMR
Baseline Spectrum

3. Add Fragment Library
(Mixtures or Singles)

4. Observe Chemical Shift
Perturbations in NMR

5. Quantify Binding
(Kd, Ligand Efficiency)

Output: Hit Fragments

Click to download full resolution via product page

Key Experimental Details from the Literature:

Sensitivity: PrOF NMR generates simple 1D spectra and can detect binding events at low to mid-
micromolar protein concentrations (e.g., 25–100 μM) [4].
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Labeling: Proteins are recombinantly expressed in E. coli using commercially available fluorinated

amino acids. High labeling efficiency and good protein yields (often >50 mg/L) can be achieved [4].
Screening: The method is well-suited for screening fragment libraries. It allows for testing mixtures of

compounds, deconvoluting hits by identifying which cause a chemical shift in the protein's NMR signal
[4].

Troubleshooting Guide

Problem: Low or unexpected yield when incorporating 3-Fluoro-DL-valine into a peptide.

Potential Cause 1: Racemic mixture. The "DL-" prefix indicates this is an equal mixture of the D- and
L- enantiomers [1]. This will likely result in a mixture of diastereomers upon incorporation into a

peptide, potentially affecting purity, properties, and analytical results.
Solution: If your research requires a specific stereoisomer, you may need to source or synthesize the

separate D- or L-enantiomer, which was not found in the current search results.

Problem: Need to confirm the identity and purity of the compound.

Solution: Always consult the Certificate of Analysis (CoA) provided by the supplier for your specific

batch. This document contains vital quality control data. Physical characteristics like its white,
crystalline solid form and a melting point of approximately 210°C (with decomposition) can serve as

preliminary checks [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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